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Compound of Interest

Compound Name: Glycine-13C2,15N,d2

Cat. No.: B12056177

Introduction to Isotopically Labeled Glycine

Glycine, the simplest proteinogenic amino acid, has a standard molecular formula of C2HsNOx.

[1][2] Isotopic labeling involves the substitution of one or more of its constituent atoms with their
heavier, stable isotopes. The specific variant, Glycine-13C2,2°N,dz, is a powerful tool in analytical
and biomedical research due to its distinct mass shift compared to its natural counterpart.

Molecular Formula and Structure

The molecular formula for standard glycine is C2HsNO:. In the case of Glycine-13C2,°N,dz, the
formula is written to reflect the specific isotopes used:

e [1C]2H3[**N]O2[2H]2 or [C]2[*H]3[**N]O2[2H]2

This formula indicates that both carbon atoms are the carbon-13 isotope, the nitrogen atom is
the nitrogen-15 isotope, and two of the five hydrogen atoms are deuterium (2H). The remaining
three hydrogen atoms are the common protium isotope (*H), and the two oxygen atoms are the
most abundant oxygen-16 isotope.

Molecular Weight Calculation

The molecular weight of an isotopically labeled compound is calculated by summing the
precise masses of its constituent isotopes. The standard molecular weight of glycine is
approximately 75.067 g/mol .[2] The calculation for the labeled variant is detailed below.
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Experimental Protocols: Mass Determination

The precise atomic masses of the stable isotopes used for this calculation are determined by
high-resolution mass spectrometry. These values are internationally recognized and provide
the basis for accurate molecular weight calculations of labeled compounds.

Carbon-13 (33C): The isotopic mass is 13.003354835 Da.[3]

Nitrogen-15 (*°N): The isotopic mass is 15.0001088983 Da.[4]

Deuterium (2H): The isotopic mass is 2.014101777844 Da.

Protium (*H): The isotopic mass is 1.007825031898 Da.

Oxygen-16 (*0): The isotopic mass is 15.994914619 Da.
The molecular weight of Glycine-13C2,1°N,dz is calculated as follows:

(2 * Mass of 3C) + (1 * Mass of *°N) + (2 * Mass of 2H) + (3 * Mass of *H) + (2 * Mass of 1¢0) =
(2 * 13.003354835) + (1 * 15.0001088983) + (2 * 2.014101777844) + (3 * 1.007825031898) +
(2 *15.994914619) = 26.00670967 + 15.0001088983 + 4.028203555688 + 3.023475095694 +
31.989829238 = 80.048326457682 Da

Data Presentation: Summary Table

The following table summarizes the molecular formula and weight of standard glycine and its
isotopically labeled form for direct comparison.

Molar Mass (g/mol  Monoisotopic Mass
Compound Molecular Formula

(Da)
Glycine (Standard) C2HsNO2 75.067 75.0320284
Glycine-13C2,2°N,d2 [3C]2H3[**N]O2[2H]2 80.083 80.0483265

Visualization of Isotopic Labeling
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The following diagram illustrates the logical relationship between standard glycine and its
isotopically labeled derivative, highlighting the specific elemental substitutions.

Standard Glycine

Glycine
(C2HsNO2)

\:otopic Substitution

5 x Hydrogen-1 1 x Nitrogen-14 2 x Oxygen-16

Isotopically Labeled Glycine

Glycine-13C2,°N,d2
([:3C]2H3[**N]O2[2H]2)

3 x Hydrogen-1 . . .
2 x Deuterium (2H) 1 x Nitrogen-15 2 x Oxygen-16

Click to download full resolution via product page

Isotopic substitution workflow for creating labeled glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Glycine-13C2,15N,d2 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056177#glycine-13c2-15n-d2-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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